Cas no 1804860-06-7 (3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine
• CAS No: 1804860-06-7
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4807715
• Update Time: 2025-09-23

3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-2-3-1-4(13(14)15)6(9)12-5(3)7(10)11/h1,7H,2H2
• InChI Key： LIUOOYIGBHUCEL-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(N=C1C(F)F)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine

Comprehensive Overview of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine (CAS No. 1804860-06-7)

3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine (CAS No. 1804860-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. Its unique structural features, including the bromomethyl, chloro, difluoromethyl, and nitro functional groups, make it a valuable intermediate in synthetic chemistry.

The compound's molecular formula is C₇H₄BrClF₂N₂O₂, with a molecular weight of 293.48 g/mol. Its structure is characterized by a pyridine ring substituted with multiple functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are widely used in the development of new pharmaceuticals and agrochemicals.

In recent years, the demand for 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine has increased due to its potential in drug discovery and crop protection. The compound's nitro group and halogen substituents make it a promising candidate for further chemical modifications, enabling the synthesis of novel bioactive molecules. Its applications in medicinal chemistry are particularly noteworthy, as it serves as a precursor for compounds with potential antibacterial, antifungal, and anti-inflammatory properties.

The synthesis of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine typically involves multi-step reactions, starting from readily available pyridine precursors. Key steps include halogenation, nitration, and functional group interconversion. These processes require careful optimization to ensure high yield and purity, making the compound a subject of interest in process chemistry and scale-up studies.

From an environmental and safety perspective, handling 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine requires adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are essential to maintain its stability. Researchers often seek information on its solubility, stability, and compatibility with other reagents, which are critical for its successful application in synthetic workflows.

The compound's relevance extends to the field of material science, where its unique electronic properties are explored for potential use in organic electronics and catalysis. Its electron-withdrawing groups make it a candidate for designing charge-transfer complexes and photocatalysts. This interdisciplinary appeal underscores its importance in both academic and industrial research.

In summary, 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-5-nitropyridine (CAS No. 1804860-06-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a valuable tool for chemists and researchers aiming to develop innovative solutions for global challenges. As interest in sustainable chemistry and green synthesis grows, this compound is likely to remain a focal point in cutting-edge research.